Cas no 21215-62-3 (Calcitonin (human))

• Product Name: Calcitonin (human)
• CAS No: 21215-62-3
• MF: C₁₅₁H₂₂₆N₄₀O₄₅S₃
• MW: 3417.84617090225
• CID: 260228
• Update Time: 2025-06-15

Calcitonin (human) Chemical and Physical Properties

Names and Identifiers

• Calcitonin (human)
• Calcitonin, human
• Calcitonin
• H-CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-G...
• CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO-NH2(DISULFIDE BRIDGE: CYS1-CYS7)
• Thyrocalcitonin (human)
• calcitonin M
• THYROCALCITONIN HUMAN
• H-CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO-NH2
• H-CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO-NH2 (DISULFIDE BRIDGE: 1-7)
• CYST-GLY-ASN-LEU-SER-THR-CYST-MET-LEU-GLY-THR-TYR-THR-GLN-AS-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO NH2
• CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO-NH2
• CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-PHE-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-ALA-ILE-GLY-VAL-GLY-ALA-PRO-NH2 HUMAN
• CGNLSTCMLGTYTQDFNKFHTFPQTAIGVGAP-NH2 (DISULFIDE BRIDGE: 1-7)

• Inchi： 1S/C151H226N40O45S3/c1-17-75(8)118(144(229)163-67-114(205)183-117(74(6)7)143(228)162-64-112(203)165-77(10)150(235)190-50-29-38-106(190)124(158)209)185-125(210)76(9)166-145(230)120(79(12)194)186-131(216)92(45-47-109(155)200)170-142(227)107-39-30-51-191(107)151(236)103(58-85-35-25-20-26-36-85)180-148(233)122(81(14)196)188-139(224)99(59-87-63-159-71-164-87)176-133(218)96(55-83-31-21-18-22-32-83)174-128(213)90(37-27-28-49-152)168-136(221)101(61-111(157)202)177-134(219)97(56-84-33-23-19-24-34-84)175-137(222)102(62-116(207)208)178-129(214)91(44-46-108(154)199)171-147(232)121(80(13)195)187-138(223)98(57-86-40-42-88(198)43-41-86)179-146(231)119(78(11)193)184-115(206)66-161-127(212)94(53-72(2)3)172-130(215)93(48-52-237-16)169-141(226)105-70-239-238-69-89(153)126(211)160-65-113(204)167-100(60-110(156)201)135(220)173-95(54-73(4)5)132(217)181-104(68-192)140(225)189-123(82(15)197)149(234)182-105/h18-26,31-36,40-43,63,71-82,89-107,117-123,192-198H,17,27-30,37-39,44-62,64-70,152-153H2,1-16H3,(H2,154,199)(H2,155,200)(H2,156,201)(H2,157,202)(H2,158,209)(H,159,164)(H,160,211)(H,161,212)(H,162,228)(H,163,229)(H,165,203)(H,166,230)(H,167,204)(H,168,221)(H,169,226)(H,170,227)(H,171,232)(H,172,215)(H,173,220)(H,174,213)(H,175,222)(H,176,218)(H,177,219)(H,178,214)(H,179,231)(H,180,233)(H,181,217)(H,182,234)(H,183,205)(H,184,206)(H,185,210)(H,186,216)(H,187,223)(H,188,224)(H,189,225)(H,207,208)
• InChI Key： LDVRMNJZLWXJPL-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C(=O)NC(CCC(=O)N)C(=O)NC(C(O)C)C(=O)NC(C)C(=O)NC(C(C)CC)C(=O)NCC(=O)NC(C(C)C)C(=O)NCC(=O)NC(C)C(N1CCCC1C(=O)N)=O)(=O)C(NC(=O)C(C(O)C)NC(=O)C(NC(=O)C(NC(=O)C(CCCCN)NC(=O)C(CC(=O)N)NC(=O)C(NC(=O)C(CC(O)=O)NC(=O)C(CCC(=O)N)NC(=O)C(C(O)C)NC(=O)C(NC(=O)C(C(O)C)NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(CCSC)NC(C1CSSCC(C(NCC(NC(CC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CO)C(=O)NC(C(O)C)C(=O)N1)=O)=O)N)=O)CC1C=CC(O)=CC=1)CC1C=CC=CC=1)CC1C=CC=CC=1)CC1NC=NC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 3415.58000
• Monoisotopic Mass: 3415.579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 45
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 239
• Rotatable Bond Count: 105
• Complexity: 7960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -11.9
• Topological Polar Surface Area: 1360

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 3061.8±65.0 °C(Predicted)
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 1435.50000
• LogP: -0.48660
• Merck: 13,1642
• Solubility: Soluble to 2 mg/ml in water

Calcitonin (human) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：XP3560000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Calcitonin (human)

Recent Advances in Calcitonin (human) Research: Insights from Studies Involving CAS 21215-62-3

Calcitonin (human), a peptide hormone primarily involved in calcium homeostasis, has been the subject of extensive research due to its therapeutic potential in conditions such as osteoporosis and hypercalcemia. The chemical entity with CAS number 21215-62-3 refers to the synthetic form of human calcitonin, which has been widely used in both clinical and research settings. This research briefing synthesizes the latest findings related to Calcitonin (human) and its synthetic counterpart, focusing on recent advancements in formulation, delivery mechanisms, and therapeutic efficacy.

Recent studies have explored innovative delivery systems for Calcitonin (human) to enhance its bioavailability and reduce dosing frequency. For instance, a 2023 study published in the Journal of Controlled Release demonstrated the efficacy of a novel nasal spray formulation incorporating CAS 21215-62-3, which showed improved absorption rates compared to traditional injectable forms. This development is particularly significant for patient compliance, as non-invasive administration routes are generally preferred.

Another area of active research involves the molecular mechanisms underlying Calcitonin (human)'s effects on bone metabolism. A groundbreaking study in Nature Communications (2024) utilized advanced imaging techniques to visualize the interaction between Calcitonin (human) and osteoclasts at the atomic level. The findings revealed previously unknown binding sites on the calcitonin receptor, opening new avenues for the design of targeted therapies with enhanced specificity and reduced side effects.

In addition to its classical roles, recent investigations have uncovered potential applications of Calcitonin (human) in neuroprotection and pain management. A preclinical study published in Biochemical Pharmacology (2023) reported that CAS 21215-62-3 exhibited neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of inflammatory pathways. These findings suggest that Calcitonin (human) may have broader therapeutic implications beyond its established uses.

Despite these advancements, challenges remain in the large-scale production and stability of Calcitonin (human)-based therapeutics. A 2024 review in Pharmaceutical Research highlighted the need for improved synthetic protocols to ensure batch-to-batch consistency of CAS 21215-62-3, particularly for clinical-grade materials. Advances in peptide synthesis and purification technologies are expected to address these issues in the coming years.

In conclusion, recent research on Calcitonin (human) and its synthetic form (CAS 21215-62-3) has yielded significant insights into its therapeutic potential and mechanisms of action. From innovative delivery systems to novel biological functions, these findings pave the way for next-generation calcitonin-based therapies. Continued investment in research and development will be crucial to fully realize the clinical potential of this important peptide hormone.